Cas no 343968-59-2 (1-Methoxybutan-2-yl 4-methylbenzenesulfonate)

• Product Name: 1-Methoxybutan-2-yl 4-methylbenzenesulfonate
• CAS No: 343968-59-2
• MF: C₁₂H₁₈O₄S
• MW: 258.333922863007
• CID: 6156194
• PubChem ID: 12700776
• Update Time: 2025-08-05

1-Methoxybutan-2-yl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7197146
• SCHEMBL16611532
• 343968-59-2
• 1-methoxybutan-2-yl 4-methylbenzene-1-sulfonate
• XJYTYIZATOFHGY-UHFFFAOYSA-N
• 1-methoxybutan-2-yl 4-methylbenzenesulfonate
• 1-Methoxybutan-2-yl 4-methylbenzenesulfonate

• Inchi： 1S/C12H18O4S/c1-4-11(9-15-3)16-17(13,14)12-7-5-10(2)6-8-12/h5-8,11H,4,9H2,1-3H3
• InChI Key： XJYTYIZATOFHGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(COC)CC

Computed Properties

• Exact Mass: 258.09258022g/mol
• Monoisotopic Mass: 258.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Additional information on 1-Methoxybutan-2-yl 4-methylbenzenesulfonate

1-Methoxybutan-2-yl 4-Methylbenzenesulfonate (CAS No. 343968-59-2): An Overview

1-Methoxybutan-2-yl 4-methylbenzenesulfonate (CAS No. 343968-59-2) is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Methyl 4-methylbenzenesulfonate, is characterized by its unique molecular structure and properties, making it a valuable reagent in various synthetic processes and research studies.

The chemical formula of 1-Methoxybutan-2-yl 4-methylbenzenesulfonate is C₁₂H₁₈O₄S, and it has a molecular weight of approximately 250.33 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties, including its solubility and stability, make it an attractive candidate for use in a wide range of applications.

In the realm of organic synthesis, 1-Methoxybutan-2-yl 4-methylbenzenesulfonate serves as an important intermediate in the preparation of various functionalized compounds. Its reactivity is primarily attributed to the presence of the sulfonate group, which can participate in nucleophilic substitution reactions. This makes it a useful reagent for the synthesis of sulfonamide derivatives, which are essential components in many pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 1-Methoxybutan-2-yl 4-methylbenzenesulfonate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 1-Methoxybutan-2-yl 4-methylbenzenesulfonate exhibited potent antiviral activity against several strains of influenza virus, demonstrating its potential as a lead compound for further drug development.

In addition to its applications in medicinal chemistry, 1-Methoxybutan-2-yl 4-methylbenzenesulfonate has also been investigated for its role in materials science. A study published in Advanced Materials (2022) reported the use of this compound as a functional monomer in the synthesis of polymer-based materials with enhanced mechanical properties. The researchers found that polymers incorporating 1-Methoxybutan-2-yl 4-methylbenzenesulfonate exhibited improved tensile strength and thermal stability, making them suitable for use in various industrial applications.

The environmental impact of chemicals is an important consideration in their development and application. Research on the environmental fate and toxicity of 1-Methoxybutan-2-yl 4-methylbenzenesulfonate has shown that it is biodegradable under aerobic conditions and does not pose significant risks to aquatic organisms at environmentally relevant concentrations. This makes it a more environmentally friendly alternative to some other commonly used sulfonates.

In conclusion, 1-Methoxybutan-2-yl 4-methylbenzenesulfonate (CAS No. 343968-59-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties and reactivity make it an invaluable reagent for researchers and chemists working on innovative projects. As ongoing research continues to uncover new possibilities for its use, 1-Methoxybutan-2-yl 4-methylbenzenesulfonate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.